Cas no 853946-18-6 (2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone)

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone structure

853946-18-6 structure

Product Name:2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone

CAS No:853946-18-6

MF:C₁₃H₁₀F₃N₃O₅

MW:345.230813503265

CID:4557344

Update Time:2024-01-03

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone Chemical and Physical Properties

Names and Identifiers

- Varenicline Impurity 17
- Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl)-
- 2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone
- Varenicline Metadinitro
- 1-(6,8-Dinitro-1,2,4,5-tetrahydro-3H-1,5-methanobenzo[d]azepin-3-yl)-2,2,2-trifluoroethan-1-one
- 1,5-Methano-1H-3-benzazepine, 2,3,4,5-tetrahydro-6,8-dinitro-3-(trifluoroacetyl)- (9CI)
- 2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl)ethanone (ACI)
- Inchi： 1S/C13H10F3N3O5/c14-13(15,16)12(20)17-4-6-1-7(5-17)11-9(6)2-8(18(21)22)3-10(11)19(23)24/h2-3,6-7H,1,4-5H2
- InChI Key： IWIOYWHMULYHRT-UHFFFAOYSA-N
- SMILES： O=C(C(F)(F)F)N1CC2CC(C3C2=C([N+](=O)[O-])C=C([N+](=O)[O-])C=3)C1

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T791645-2.5mg	2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone	853946-18-6		2.5mg	$ 207.00	2023-04-16
TRC	T791645-10mg	2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone	853946-18-6		10mg	$ 793.00	2023-04-16
TRC	T791645-25mg	2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone	853946-18-6		25mg	$ 1642.00	2023-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1097399-100mg	Varenicline Metadinitro	853946-18-6	98%	100mg	￥39748	2023-03-22

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone Production Method

Production Method 1

230615-51-7

853946-18-6

230615-59-5

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid , Nitric acid Solvents: Dichloromethane , Water ; 0 °C; 10 min, 0 °C
1.2 Solvents: Dichloromethane ; 30 min, 0 °C; 2.5 h, 0 °C; 24 h, rt

Reference

Varenicline: An α4β2 Nicotinic Receptor Partial Agonist for Smoking Cessation

Coe, Jotham W.; et al, Journal of Medicinal Chemistry, 2005, 48(10), 3474-3477

Production Method 2